Cas no 22260-46-4 (Campest-4-en-3-on)

• Product Name: Campest-4-en-3-on
• CAS No: 22260-46-4
• MF: C₂₈H₄₆O
• MW: 398.664248943329
• CID: 1996050
• PubChem ID: 11988279
• Update Time: 2025-04-21

Campest-4-en-3-on Chemical and Physical Properties

Names and Identifiers

• Campest-4-en-3-on
• campest-4-en-3-one
• 4-Campestene-3-one
• Q27109042
• (24r)-24-methylcholest-4-en-3-one
• (24R)-24-methyl-cholest-4-en-3-one
• Ergostenone, .beta.-
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CHEBI:18534
• methylcholestenone
• 3-dehydro-Delta4-5-campesterol
• QQIOPZFVTIHASB-IMUDCKKOSA-N
• (24R)-ergost-4-en-3-one
• (8S,9S,10R,13R,14S,17R)-17-((2R,5S)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• LMST01030122
• Ergost-4-en-3-one
• (24S)-Methyl-4-cholesten-3-one
• SCHEMBL2164983
• 22260-46-4
• 51014-22-3
• Campestenone

• Inchi： 1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h17-20,23-26H,7-16H2,1-6H3/t19-,20-,23+,24-,25+,26+,27+,28-/m1/s1
• InChI Key： QQIOPZFVTIHASB-IMUDCKKOSA-N
• SMILES： O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CC[C@@H](C)C(C)C)CC[C@H]43)[C@@]2(C)CC1

Computed Properties

• Exact Mass: 398.354866087g/mol
• Monoisotopic Mass: 398.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives